Cas no 13048-34-5 (1,10-Decanediol Diacrylate)

• Product Name: 1,10-Decanediol Diacrylate
• CAS No: 13048-34-5
• MF: C₁₆H₂₆O₄
• MW: 282.375245571136
• MDL: MFCD00080453
• CID: 176563
• PubChem ID: 87559229
• Update Time: 2025-07-02

1,10-Decanediol Diacrylate Chemical and Physical Properties

Names and Identifiers

• Decane-1,10-diyl diacrylate
• 1,10-Bis(acryloyloxy)decane (stabilized with MEHQ)
• 1,10-Bis(acryloyloxy)decane
• 2-Propenoic acid,1,1'-(1,10-decanediyl) ester
• 10-prop-2-enoyloxydecyl prop-2-enoate
• Decamethylene Glycol Diacrylate (stabilized with MEHQ)
• 1,10-Decanediol Diacrylate (stabilized with MEHQ)
• Einecs 235-922-4
• 1,10-decanediyl diacrylate
• 1,10-DECANEDIOL DIACRYLATE
• DECAMETHYLENE GLYCOL DIACRYLATE
• 1,10-Bis(acryloyloxy)decane Acrylic acid, decamethylene ester
• 1,10-DECAMETHYLENE GLYCOL DIACRYLATE
• Diacrylic acid 1,10-decanediyl ester
• 2-Propenoic acid, 1,10-decanediyl ester
• AKOS022180764
• EC 235-922-4
• SCHEMBL633581
• Decane-1,10-diyldiacrylate
• E83800
• DTXCID101323165
• B2937
• NS00009407
• 1,10-Bis(acryloyloxy)decane, (stabilized with MEHQ)
• DTXSID40893231
• Acrylic acid, decamethylene ester
• 13048-34-5
• 25101-21-7
• MFCD00080453
• 10-(prop-2-enoyloxy)decyl prop-2-enoate
• 2-Propenoic acid, 1,1'-(1,10-decanediyl) ester
• 1,10-Bis(acryloyloxy)decane, >/=90%,stabilized with MEHQ
• BS-43860
• 1,10-Decanediol Diacrylate

• MDL： MFCD00080453
• Inchi： InChI=1S/C16H26O4/c1-3-15(17)19-13-11-9-7-5-6-8-10-12-14-20-16(18)4-2/h3-4H,1-2,5-14H2
• InChI Key： RHNJVKIVSXGYBD-UHFFFAOYSA-N
• SMILES： C=CC(=O)OCCCCCCCCCCOC(=O)C=C

Computed Properties

• Exact Mass: 282.18300
• Monoisotopic Mass: 282.18310931g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 15
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 4.8
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Color/Form: Not determined
• Density: 0.98
• Boiling Point: 181°C/2mmHg(lit.)
• Flash Point: >110°C
• Refractive Index: 1.4570-1.4620
• PSA: 52.60000
• LogP: 3.56560
• Solubility: Not determined

1,10-Decanediol Diacrylate Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36/37/39
• Risk Phrases：R36/37/38

Related Categories

• Material Chemicals High Polymer Materials

Additional information on 1,10-Decanediol Diacrylate

Recent Advances in the Application of 1,10-Decanediol Diacrylate (CAS: 13048-34-5) in Chemical Biomedicine

1,10-Decanediol Diacrylate (CAS: 13048-34-5) is a bifunctional acrylate monomer that has garnered significant attention in the field of chemical biomedicine due to its versatile applications in polymer synthesis, drug delivery systems, and tissue engineering. Recent studies have explored its potential in creating biocompatible and biodegradable materials, which are critical for advanced medical applications. This research brief synthesizes the latest findings on the synthesis, characterization, and biomedical applications of 1,10-Decanediol Diacrylate, providing a comprehensive overview for researchers and industry professionals.

In a 2023 study published in the Journal of Biomedical Materials Research, researchers investigated the use of 1,10-Decanediol Diacrylate as a crosslinking agent in hydrogels for controlled drug release. The study demonstrated that hydrogels incorporating this monomer exhibited superior mechanical properties and sustained release profiles for therapeutic agents, making them ideal for targeted drug delivery. The researchers attributed these properties to the monomer's ability to form stable polymer networks with tunable degradation rates, which can be tailored to specific medical needs.

Another groundbreaking application of 1,10-Decanediol Diacrylate was reported in a 2024 Nature Communications article, where it was utilized in the development of 3D-printed scaffolds for bone tissue regeneration. The scaffolds, fabricated using photopolymerization techniques, displayed excellent biocompatibility and osteoconductivity, promoting cell adhesion and proliferation. The study highlighted the monomer's role in enhancing the structural integrity of the scaffolds while maintaining their biodegradability, a crucial factor for successful tissue integration.

Recent advancements in synthetic chemistry have also focused on optimizing the production of 1,10-Decanediol Diacrylate to improve its purity and yield. A 2023 study in the Journal of Organic Chemistry detailed a novel catalytic process that significantly reduces byproduct formation, ensuring high-quality monomer batches for biomedical applications. This development is expected to lower production costs and facilitate the widespread adoption of 1,10-Decanediol Diacrylate in commercial medical products.

In addition to its material science applications, 1,10-Decanediol Diacrylate has shown promise in the field of diagnostic imaging. A 2024 study in Analytical Chemistry explored its use as a functional component in contrast agents for magnetic resonance imaging (MRI). The monomer's ability to conjugate with gadolinium-based complexes improved the stability and efficacy of the contrast agents, offering enhanced imaging resolution for early disease detection.

Despite these promising developments, challenges remain in the clinical translation of 1,10-Decanediol Diacrylate-based technologies. Issues such as long-term biocompatibility, scalability of production, and regulatory approval need to be addressed. Future research directions may include in vivo studies to assess the safety and efficacy of these materials, as well as collaborations between academia and industry to accelerate commercialization.

In conclusion, 1,10-Decanediol Diacrylate (CAS: 13048-34-5) continues to be a pivotal compound in chemical biomedicine, with its applications spanning drug delivery, tissue engineering, and diagnostic imaging. The latest research underscores its potential to revolutionize medical technologies, provided that ongoing challenges are met with innovative solutions. This brief serves as a valuable resource for researchers aiming to leverage the unique properties of this monomer in their work.